4-(2-Methoxycarbonyl-ethylsulfamoyl)-benzoic acid

• Molecular Formula: C11H13NO6S
• Molecular Weight: 287.29 g/mol
• IUPAC Name: 4-[(3-methoxy-3-oxopropyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C11H13NO6S/c1-18-10(13)6-7-12-19(16,17)9-4-2-8(3-5-9)11(14)15/h2-5,12H,6-7H2,1H3,(H,14,15)
• InChI Key: KNADDCPTVZSGSW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)O

Description

4-(2-Methoxycarbonyl-ethylsulfamoyl)-benzoic acid is a useful research compound. Its molecular formula is C11H13NO6S and its molecular weight is 287.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

It is obtained by reacting 4-chlorosulfonyl-benzoic acid (1 eq) with H-βAla-OMe×HCl in CH2Cl2 using diisopropylethylamine (2 eq) as base. After 30 minutes at room temperature the reaction mixture is extracted with water and the organic layer is dried over Na2SO4. Removal of the solvent gives the title compound.